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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1630657 Get Quote

An In-depth Technical Guide to β-Lactose Octaacetate for Researchers, Scientists, and Drug

Development Professionals

This technical guide provides a comprehensive overview of β-Lactose octaacetate, a fully

acetylated derivative of lactose. It is intended for researchers, scientists, and professionals in

the field of drug development who are interested in the chemical properties, synthesis, and

potential therapeutic applications of this compound.

Chemical Identification and Properties
β-Lactose octaacetate is a disaccharide derivative where all hydroxyl groups of lactose are

replaced by acetate groups. This modification significantly alters its physical and chemical

properties compared to the parent sugar.

CAS Number: 6291-42-5[1][2][3][4][5][6]

It is important to note that while the CAS number 6291-42-5 specifically identifies β-Lactose
octaacetate, another CAS number, 23973-20-8, is also associated with lactose octaacetate
and may refer to an isomeric mixture or a different anomer.[7] For clarity and specificity in

research applications, referencing the β-anomer with CAS 6291-42-5 is recommended.

Physicochemical Properties
A summary of the key physicochemical properties of β-Lactose octaacetate is presented in

the table below.
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Property Value Reference

Molecular Formula C28H38O19 [1][4][5][6]

Molecular Weight 678.59 g/mol [1][4][5][6]

Appearance
White to light yellow crystalline

powder
[1][4]

Melting Point 139-141 °C [1]

Purity ≥97% [6]

Solubility

Soluble in chloroform,

Dichloromethane (DCM),

Dimethylformamide (DMF),

Dimethyl sulfoxide (DMSO),

Ethyl acetate (EtOAc),

Methanol (MeOH)

[1][8]

Experimental Protocols
Microwave-Assisted Synthesis of Lactose Octaacetate
This method offers a rapid and efficient "green" synthesis route.

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate (catalyst)

95% (v/v) ethanol (for recrystallization)

Procedure:

Mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm³ (0.27 mol) of acetic

anhydride and 3.0 g (0.036 mol) of anhydrous sodium acetate in a round-bottom flask.
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Irradiate the mixture in a microwave oven at 700 W for 10 minutes.[9][10]

Pour the resulting sample into 200 cm³ of distilled water with ice cubes.

Stir the mixture and leave it at 4 °C for 12 hours to allow for the precipitation of the lactose

ester as a white solid.[9][10]

Filter the precipitate under a vacuum and wash it with distilled water.[9][10]

Further purify the lactose octaacetate by recrystallization from 95% ethanol.[9][10]

Conventional Synthesis of Lactose Octaacetate
A traditional method involving heating.

Materials:

Anhydrous D-lactose

Acetic acid

Anhydrous sodium acetate

Procedure:

Heat a mixture of anhydrous D-lactose (0.1 mole), acetic acid (0.8 mole), and anhydrous

sodium acetate (0.36 g) at 100°C for 2 hours with stirring.[11]

Remove the excess acetic acid and water under a vacuum.

To the resulting partially acetylated lactose, add acetic anhydride and anhydrous sodium

acetate at a mole ratio of 1:5:0.25.

Heat the mixture under reflux with stirring for approximately 30 minutes.[11]

Distill the excess acetic anhydride and acetic acid from the reactor.

The molten product is then mixed with water, ground, filtered, and dried to yield lactose
octaacetate.[11]
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Applications in Drug Development
β-Lactose octaacetate has demonstrated several biological activities that make it a compound

of interest for pharmaceutical research. It is also used as a pharmaceutical intermediate and

excipient in drug formulations.[5][8][12]

Antimicrobial and Antiviral Properties
Research has shown that lactose octaacetate exhibits notable biological activities:

Antifungal Activity: It has demonstrated mild to moderate antifungal activity against various

fungi, including Aspergillus niger, Penicillium sp., Rhizopus sp., and Fusarium moniliforme.

[10][13]

Antiviral Activity: The compound has shown activity against Poliovirus 1 (PV-1).[10][13]

Low Cytotoxicity: Lactose octaacetate has been reported to have low cytotoxicity against

Madin-Darby bovine kidney (MDBK), human epithelial type 2 (HEp-2), and Madin-Darby

canine kidney (MDCK) cells.[10][13]

These properties suggest its potential as a lead compound for the development of new

antimicrobial and antiviral agents.

Visualizations
Conceptual Workflow for Synthesis and Application of β-
Lactose Octaacetate
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Caption: Synthesis and application workflow for β-Lactose octaacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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